Cas no 866843-48-3 (5-(2-chlorophenyl)methyl-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(2-chlorophenyl)methyl-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 866843-48-3
• MF: C₁₃H₁₁ClN₄O
• MW: 274.705641031265
• CID: 6530746
• PubChem ID: 2138496
• Update Time: 2024-01-06

5-(2-chlorophenyl)methyl-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)methyl-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• F1605-0872
• AKOS005742252
• 5-[(2-chlorophenyl)methyl]-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 5-(2-chlorobenzyl)-1-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 5-[(2-chlorophenyl)methyl]-1-methylpyrazolo[3,4-d]pyrimidin-4-one
• 866843-48-3

• Inchi： 1S/C13H11ClN4O/c1-17-12-10(6-16-17)13(19)18(8-15-12)7-9-4-2-3-5-11(9)14/h2-6,8H,7H2,1H3
• InChI Key： REIHGLXPXDDOSN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=NC2=C(C=NN2C)C1=O

Computed Properties

• Exact Mass: 274.0621387g/mol
• Monoisotopic Mass: 274.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines